Cas no 859137-31-8 ((2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate)

• Product Name: (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate
• CAS No: 859137-31-8
• MF: C₂₇H₂₄O₉
• MW: 492.474068641663
• CID: 5557021
• Update Time: 2025-06-10

(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate
• (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C27H24O9/c1-30-19-9-6-15(10-21(19)31-2)11-22-25(28)18-8-7-17(14-20(18)36-22)35-27(29)16-12-23(32-3)26(34-5)24(13-16)33-4/h6-14H,1-5H3
• InChI Key： PICUSALGGJHSLS-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(OC)C(OC)=C3)C(=O)C2=CC=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

Chemical Profile of (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS No. 859137-31-8)

(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate, with the CAS number 859137-31-8, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of benzofuran derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including methoxy and ester moieties, contributes to its intricate chemical profile and makes it a promising candidate for further investigation in drug discovery.

The molecular structure of this compound features a central benzofuran core substituted with a 3,4-dimethoxyphenyl group at the 2-position and an ester linkage at the 6-position. The benzofuran scaffold is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and antioxidant properties. The methoxy groups at the 3 and 4 positions of the phenyl ring enhance the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. Additionally, the ester group introduces a polar moiety that can interact with biological targets through hydrogen bonding or other non-covalent interactions.

In recent years, there has been growing interest in exploring novel benzofuran derivatives for their potential applications in treating various diseases. Specifically, compounds with similar structural motifs have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways. For instance, research has demonstrated that certain benzofuran derivatives can modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), key enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. The compound under discussion may share similar mechanisms of action or exhibit enhanced efficacy due to its unique substitution pattern.

The synthesis of (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the condensation of a suitable diketone derivative with an aromatic aldehyde under basic conditions to form an intermediate alkene. Subsequent functionalization steps include oxidation and esterification to introduce the necessary oxygen-containing functional groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to enhance selectivity and yield.

The pharmacological evaluation of this compound has revealed several intriguing properties that warrant further exploration. In vitro studies have shown that it exhibits moderate inhibitory activity against COX-2, suggesting potential utility in developing anti-inflammatory agents. Additionally, preliminary cell-based assays indicate that it may possess antioxidant properties by scavenging reactive oxygen species (ROS). These findings align with the broader pharmacological profile of benzofuran derivatives and highlight the therapeutic potential of this compound.

One notable feature of this molecule is its ability to interact with biological targets through multiple binding sites. The combination of hydrophobic interactions provided by the phenyl ring and hydrophilic interactions mediated by the ester group allows for versatile binding modes within biological macromolecules. This characteristic is particularly advantageous in drug design, as it can lead to higher binding affinity and improved selectivity over off-target proteins. Computational studies using molecular docking simulations have been instrumental in predicting binding interactions and optimizing lead structures for enhanced efficacy.

The chemical stability of (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate is another critical factor that must be considered during its development as a drug candidate. Factors such as solubility, shelf life, and resistance to metabolic degradation significantly impact its suitability for clinical applications. Preliminary stability studies have indicated that the compound is stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for formulating appropriate delivery systems and ensuring long-term viability.

The future direction of research on this compound includes both in-depth mechanistic studies and clinical trials to validate its therapeutic potential. Investigating its interaction with specific enzymes and receptors will provide insights into its mode of action and help identify potential side effects or off-target effects. Additionally, preclinical toxicology studies are necessary to assess its safety profile before proceeding to human trials. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling the full therapeutic potential of this benzofuran derivative.

In conclusion, (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate represents a promising lead structure in medicinal chemistry with significant potential for further development into a therapeutic agent. Its unique structural features contribute to its diverse biological activities and make it an attractive candidate for treating inflammatory diseases or other conditions where COX inhibition or antioxidant effects are beneficial. Continued research efforts will be essential in elucidating its full pharmacological profile and advancing it towards clinical application.